Cas no 1263377-36-1 (N-(3-Bromophenyl) bis-trifluoromethane sulfonimide)

• Product Name: N-(3-Bromophenyl) bis-trifluoromethane sulfonimide
• CAS No: 1263377-36-1
• MF: C₈H₄BrF₆NO₄S₂
• MW: 436.14608001709
• MDL: MFCD18379790
• CID: 4584184
• Update Time: 2025-05-23

N-(3-Bromophenyl) bis-trifluoromethane sulfonimide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
• N-(3-Bromophenyl) bis-trifluoromethane sulfonimide

• MDL： MFCD18379790
• Inchi： 1S/C8H4BrF6NO4S2/c9-5-2-1-3-6(4-5)16(21(17,18)7(10,11)12)22(19,20)8(13,14)15/h1-4H
• InChI Key： FXKFESBUHCGTBI-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(N(C1=CC=CC(Br)=C1)S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Additional information on N-(3-Bromophenyl) bis-trifluoromethane sulfonimide

Introduction to N-(3-Bromophenyl) bis-trifluoromethane sulfonimide (CAS No. 1263377-36-1)

N-(3-Bromophenyl) bis-trifluoromethane sulfonimide

is a specialized chemical compound characterized by its unique molecular structure and functional properties. This compound, identified by the CAS number 1263377-36-1, has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. The presence of both bromine and trifluoromethane sulfonimide groups in its structure imparts distinct reactivity and utility, making it a valuable intermediate in synthetic chemistry.

The molecular formula of N-(3-Bromophenyl) bis-trifluoromethane sulfonimide can be represented as C₈H₅BBrF₆N₂O₄. This composition highlights its complex nature, which includes aromatic rings, halogen atoms, and sulfonimide functionalities. Such structural features contribute to its role as a building block in the synthesis of more complex molecules, particularly in drug development and material science.

In recent years, the demand for high-purity intermediates like N-(3-Bromophenyl) bis-trifluoromethane sulfonimide has increased significantly, driven by advancements in medicinal chemistry and the pharmaceutical industry. The compound's ability to undergo various transformations, such as nucleophilic substitution and metal-catalyzed coupling reactions, makes it an indispensable tool for chemists working on novel drug candidates.

The synthesis of N-(3-Bromophenyl) bis-trifluoromethane sulfonimide typically involves multi-step processes that require precise control over reaction conditions. Key steps often include the bromination of a phenyl derivative followed by the introduction of trifluoromethane sulfonimide groups. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high yields and purity.

One of the most compelling aspects of N-(3-Bromophenyl) bis-trifluoromethane sulfonimide is its utility in constructing biologically active molecules. The bromine atom serves as a reactive handle for further functionalization, allowing chemists to introduce additional groups or linkages as needed. Meanwhile, the trifluoromethane sulfonimide moiety can enhance the metabolic stability and binding affinity of drug candidates, making this compound particularly valuable in lead optimization.

Recent studies have demonstrated the effectiveness of N-(3-Bromophenyl) bis-trifluoromethane sulfonimide in various pharmaceutical applications. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzyme pathways involved in diseases such as cancer and inflammation. The ability to modify its structure has led to the discovery of several promising candidates that are currently undergoing further investigation.

The role of this compound extends beyond drug development into other areas of chemical research. Its unique properties make it suitable for use in material science, where it can contribute to the design of advanced polymers and coatings with enhanced durability and functionality. Additionally, its reactivity with transition metals has opened up new avenues for catalytic processes that could streamline synthetic routes in industrial settings.

The safety profile of N-(3-Bromophenyl) bis-trifluoromethane sulfonimide is another critical consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure.

In conclusion, N-(3-Bromophenyl) bis-trifluoromethane sulfonimide (CAS No. 1263377-36-1) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it an essential tool for researchers seeking to develop innovative solutions across multiple scientific disciplines. As research continues to uncover new uses for this compound, its importance is likely to grow even further.